Cas no 155271-81-1 (1H-Purine-2,6-dione,8-[2-(3,5-difluorophenyl)ethenyl]-1,3-diethyl-3,7-dihydro-7-methyl-, (E)- (9CI))

• Product name: 1H-Purine-2,6-dione,8-[2-(3,5-difluorophenyl)ethenyl]-1,3-diethyl-3,7-dihydro-7-methyl-, (E)- (9CI)
• CAS No: 155271-81-1
• MF: C₁₈H₁₈F₂N₄O₂
• MW: 360.357930660248
• CID: 176296
• PubChem ID: 6448927

1H-Purine-2,6-dione,8-[2-(3,5-difluorophenyl)ethenyl]-1,3-diethyl-3,7-dihydro-7-methyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,8-[2-(3,5-difluorophenyl)ethenyl]-1,3-diethyl-3,7-dihydro-7-methyl-, (E)- (9CI)
• 8-[(E)-2-(3,5-Difluorophenyl)vinyl]-1,3-diethyl-7-methyl-3,7-dihy dro-1H-purine-2,6-dione
• SCHEMBL7305630
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(3,5-difluorophenyl)ethenyl)-7-methyl-, (E)-
• (E)-8-(3,5-Difluorostyryl)-1,3-diethyl-7-methylxanthine
• SCHEMBL7305619
• 155271-81-1
• (E)-1,3-Diethyl-8-(2-(3,5-difluorophenyl)ethenyl)-7-methyl-3,7-dihydro-1H-purine-2,6-dione

• Inchi： InChI=1S/C18H18F2N4O2/c1-4-23-16-15(17(25)24(5-2)18(23)26)22(3)14(21-16)7-6-11-8-12(19)10-13(20)9-11/h6-10H,4-5H2,1-3H3/b7-6+
• InChI Key： MNSONRQXYWPMLD-VOTSOKGWSA-N
• SMILES： FC1C=C(F)C=C(/C=C/C2=NC3N(C(N(C(=O)C=3N2C)CC)=O)CC)C=1

Computed Properties

• Exact Mass: 360.13994
• Monoisotopic Mass: 360.139782
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4
• XLogP3: 2.8

Experimental Properties

• Density: 1.32
• Boiling Point: 534.8°Cat760mmHg
• Flash Point: 277.2°C
• Refractive Index: 1.605
• PSA: 58.44
• LogP: 2.38510